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Compound of Interest

Compound Name: Tubulin inhibitor 12

Cat. No.: B5129131

An In-depth Analysis for Researchers and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of Tubulin Inhibitor 12, identified by
CAS number 92575-00-3. This small molecule, with the chemical name N-benzyl-N-methyl-2-
phenylquinoline-4-carboxamide, has been identified as a novel inhibitor of tubulin
polymerization.[1][2] Microtubules, dynamic polymers of a- and 3-tubulin, are critical
components of the cytoskeleton involved in essential cellular processes, including cell division,
motility, and intracellular transport.[3][4] Their dynamic nature makes them a key target for
anticancer drug development.[3][5] Tubulin Inhibitor 12 disrupts microtubule function, leading
to cell cycle arrest and apoptosis, marking it as a compound of interest for oncological
research.[1][6] This document details its mechanism of action, biochemical and cellular activity,
and provides standardized protocols for its experimental evaluation.
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Property Value Reference
Compound Name Tubulin Inhibitor 12; Hit 9 [1]
CAS Number 92575-00-3 [11[7]

N-benzyl-N-methyl-2-
Chemical Name phenylquinoline-4- [2]

carboxamide

Molecular Formula C24H20N20 [1]
Molecular Weight 352.43 g/mol [1]
Boiling Point 586.9+50.0 °C (Predicted) [2]

Mechanism of Action

Tubulin Inhibitor 12 functions as a microtubule-destabilizing agent by directly interacting with
tubulin heterodimers.[8] Its primary mechanism involves binding to the colchicine-binding site
on B-tubulin.[9] This interaction inhibits the polymerization of tubulin into microtubules.[8] The
disruption of microtubule dynamics interferes with the formation of the mitotic spindle, a critical
structure for chromosome segregation during cell division.[4] Consequently, cells treated with
Tubulin Inhibitor 12 are unable to complete mitosis, leading to an arrest in the G2/M phase of
the cell cycle and subsequent induction of apoptosis (programmed cell death).[6][9]
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Prepare Reagents:
- Purified Tubulin (>99%)
- G-PEM Buffer
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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